Cas no 898749-26-3 ([3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone)

• Product Name: [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone
• CAS No: 898749-26-3
• MF: C₁₉H₁₆F₃NO
• MW: 331.331655502319
• MDL: MFCD03842377
• CID: 871452
• PubChem ID: 24725099
• Update Time: 2025-04-19

[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone
• 3'-(3-PYRROLINOMETHYL)-2-TRIFLUOROMETHYLBENZOPHENONE
• 3'-(3-Pyrrolinomethyl)-2-trifluoromethyl-benzophenone
• 898749-26-3
• MFCD03842377
• 1-({3-[2-(trifluoromethyl)benzoyl]phenyl}methyl)-2,5-dihydro-1H-pyrrole
• (3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2-(trifluoromethyl)phenyl)methanone
• AKOS016020902
• DTXSID40643495
• {3-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}[2-(trifluoromethyl)phenyl]methanone

• MDL： MFCD03842377
• Inchi： 1S/C19H16F3NO/c20-19(21,22)17-9-2-1-8-16(17)18(24)15-7-5-6-14(12-15)13-23-10-3-4-11-23/h1-9,12H,10-11,13H2
• InChI Key： AZSXPAQCXNPKBE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C1=CC=CC(=C1)CN1CC=CC1)=O)(F)F

Computed Properties

• Exact Mass: 331.11800
• Monoisotopic Mass: 331.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.259
• Boiling Point: 442.3°C at 760 mmHg
• Flash Point: 221.3°C
• Refractive Index: 1.564
• PSA: 20.31000
• LogP: 4.24610